Cas no 1804372-12-0 (3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene)

• Product Name: 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene
• CAS No: 1804372-12-0
• MF: C₉H₂BrF₉O
• MW: 377.001213550568
• CID: 4976694
• Update Time: 2025-06-08

3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene

• Inchi： 1S/C9H2BrF9O/c10-5-3(7(11,12)13)1-2-4(8(14,15)16)6(5)20-9(17,18)19/h1-2H
• InChI Key： LXQWUYPMKYMIEP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2

Additional information on 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene

Introduction to 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene (CAS No. 1804372-12-0)

3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1804372-12-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its robust structure and multiple fluorinated substituents. The presence of both bromo and trifluoromethoxy groups, in conjunction with two trifluoromethyl groups, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene consists of a benzene ring substituted with three fluorinated groups and one bromine atom. This arrangement enhances its reactivity and stability under various chemical conditions, making it a versatile building block for the synthesis of more complex molecules. The trifluoromethyl (–CF₃) groups are particularly noteworthy, as they are known to influence the metabolic stability and pharmacokinetic properties of pharmaceutical compounds.

In recent years, 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene has been extensively studied for its potential applications in drug development. The halogenated aromatic system provides a scaffold that can be further functionalized to produce active pharmaceutical ingredients (APIs) with enhanced bioavailability and reduced susceptibility to degradation. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including oncology and infectious disorders.

One of the most compelling aspects of 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene is its role in the synthesis of small-molecule inhibitors. The bromine atom serves as a convenient handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. Additionally, the electron-withdrawing nature of the trifluoromethyl groups can modulate the reactivity of adjacent functional groups, allowing for precise control over synthetic pathways.

Recent advancements in computational chemistry have further highlighted the utility of 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene. Molecular modeling studies indicate that this compound exhibits favorable interactions with biological targets due to its optimized lipophilicity and hydrogen bonding capabilities. Such insights have enabled medicinal chemists to design more effective ligands with improved binding affinities and selectivity.

The pharmaceutical industry has also explored 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene as a precursor for developing antiviral and antibacterial agents. The structural features of this compound contribute to its ability to disrupt essential viral replication mechanisms or bacterial metabolic pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in DNA synthesis or RNA transcription in pathogens.

Moreover, the material science applications of 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene are equally intriguing. Its high thermal stability and resistance to chemical degradation make it suitable for use in advanced polymers and coatings. These materials find applications in electronics, where they contribute to the performance and durability of components exposed to harsh environments.

In conclusion, 3,6-Bis(trifluoromethyl)-2-bromo(trifluoromethoxy)benzene (CAS No. 1804372-12-0) represents a cornerstone compound in modern chemical research. Its unique structural attributes and versatile reactivity have positioned it as a critical intermediate in pharmaceutical synthesis and material development. As scientific understanding progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in both academic and industrial settings.